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Compound of Interest

Compound Name: CPI-455
Cat. No.: B606798
Get Quote
\ J

Ensuring the safe and environmentally responsible disposal of the KDM5 inhibitor, CPI-455, is
paramount for any laboratory. This guide provides detailed, step-by-step procedures for its
proper handling and disposal, adhering to established safety protocols.

CPI-455, a potent and selective inhibitor of the lysine demethylase 5 (KDM5) family, is
classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]
Therefore, strict adherence to disposal protocols is essential to mitigate risks to personnel and
the environment. The primary disposal method for CPI-455 and its containers is through an
approved waste disposal plant.[1]

Hazard and Safety Information

A clear understanding of the hazards associated with CPI-455 is the foundation of safe
handling and disposal.
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Hazard Classification

GHS Hazard Statement

Precautionary Statement

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

P264: Wash skin thoroughly
after handling.[1]

Acute aquatic toxicity

(Category 1)

H400: Very toxic to aquatic life

P273: Avoid release to the

environment.[1]

Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects

P391: Collect spillage.[1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of CPI-455, whether in solid

form or in solution.
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Preparation
Accidental Spill Cleanup
Wear appropriate PPE:
- SEIEY Ceges Evacuate and ventilate the area.
- Lab Coat
- Gloves

Work in a well-ventilated area Wear full PPE.
or fume hood.

Dis;osal
Collect CPI-455 waste in a Contain the spill. For liquids,
dedicated, labeled, and sealed use absorbent material. For solids,
waste container. carefully sweep to avoid dust.

:

For solutions, absorb with
inert material (e.g., vermiculite,
dry sand).

Collect spilled material into a
sealed container for disposal.

Decontaminate the area with a
Do NOT dispose of down the drain. suitable solvent (e.g., alcohol)
and then soap and water.

Arrange for pickup by a
licensed chemical waste
disposal service.

Click to download full resolution via product page

Figure 1: A workflow diagram illustrating the key stages of CPI-455 disposal, from preparation
to final disposal and spill management.

Experimental Protocols
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While this document focuses on disposal, the principles of safe handling extend to all
experimental work with CPI-455. When preparing solutions, always do so in a well-ventilated
area, avoiding the formation of dust and aerosols.[1] For detailed experimental use, refer to the
manufacturer's product information sheet, which provides solubility data in various solvents
such as DMSO and ethanol.

Accidental Release Measures

In the event of a spill or accidental release, immediate and appropriate action is crucial to
prevent exposure and environmental contamination.

o Personal Precautions: Evacuate personnel to a safe area and ensure adequate ventilation.
[1] Use full personal protective equipment (PPE), including safety goggles, a lab coat, and
appropriate gloves.[1] Avoid breathing vapors, mist, or gas.[1]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not
allow the product to enter drains or watercourses.[1]

o Containment and Cleaning: For liquid spills, absorb the solution with a finely-powdered,
liquid-binding material such as diatomite or universal binders.[1] For solid spills, carefully
sweep up the material, avoiding dust generation. Decontaminate surfaces and equipment by
scrubbing with alcohol.[1] All contaminated materials should be collected and disposed of as
hazardous waste according to the procedures outlined above.[1]

By adhering to these procedures, researchers can ensure the safe handling and disposal of
CPI-455, fostering a secure and environmentally conscious laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Proper Disposal of CPI-455: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606798/docs#proper-disposal-of-cpi-455-a-guide-for-
laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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